Cas no 1325304-37-7 (2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid)

• Product Name: 2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid
• CAS No: 1325304-37-7
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5149201
• Update Time: 2025-05-20

2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylhydrazinyl)pyridine-3-carboxylic acid
• 2-(2-Phenylhydrazinyl)nicotinic acid
• 2-(2-phenylhydrazino)nicotinic acid
• 2-(2-Phenylhydrazinyl)nicotinicacid
• STL134581
• 2-(2-phenylhydrazin-1-yl)pyridine-3-carboxylic acid
• 2-(N-Phenyl-hydrazino)-nicotinic acid
• 3-Pyridinecarboxylic acid, 2-(2-phenylhydrazinyl)-
• 2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H11N3O2/c16-12(17)10-7-4-8-13-11(10)15-14-9-5-2-1-3-6-9/h1-8,14H,(H,13,15)(H,16,17)
• InChI Key： ZTFPUVBBAVRNBA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NNC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 3.1
• Topological Polar Surface Area: 74.2

Additional information on 2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid

2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid

The compound 1325304-37-7, also known as 2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid, is a fascinating organic molecule with a unique structure and promising applications in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyridine derivatives, which are widely studied due to their diverse biological activities and synthetic versatility.

The molecular structure of 1325304-37-7 consists of a pyridine ring with a carboxylic acid group at the 3-position and a phenylhydrazine substituent at the 2-position. The pyridine ring, being aromatic, contributes to the stability and reactivity of the molecule. The carboxylic acid group introduces acidity and can participate in hydrogen bonding, making it a potential candidate for bioisosteric replacements in drug design. The phenylhydrazine moiety, on the other hand, is known for its ability to form complexes with carbonyl groups, which is a key feature in many biochemical reactions and analytical techniques.

Recent studies have highlighted the potential of 1325304-37-7 as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown moderate activity against certain cancer cell lines, prompting further investigation into its anti-tumor properties.

In terms of synthesis, 1325304-37-7 can be prepared via a multi-step process involving condensation reactions and functional group transformations. The synthesis typically begins with the reaction of pyridine carboxylic acid derivatives with phenylhydrazine under specific conditions to form the hydrazone intermediate. Subsequent purification steps ensure the isolation of the pure compound with high yield and purity.

The physical properties of 1325304-37-7 include a melting point of approximately 180°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in photonic materials or sensors.

From an environmental standpoint, 1325304-37-7 has been assessed for its biodegradability and eco-toxicity. Initial studies suggest that it is not highly toxic to aquatic organisms at environmentally relevant concentrations, which aligns with current green chemistry principles aimed at reducing environmental impact.

In conclusion, 1325304-37-7 or 2-(2-Phenylhydrazinyl)pyridine-3-carboxylic acid is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with promising biological activities, positions it as a valuable tool in drug discovery and material science.